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Get Quote

Key Experimental Data for 4-Nitrophthalamide

For your technical documentation, here is a summary of the fundamental data available for 4-

nitrophthalamide.

Property Value / Description

CAS Number 13138-53-9 [1] [2]

Molecular Formula C₈H₇N₃O₄ [1] [2]

Molecular Weight 209.16 g/mol [1] [2]

Melting Point 465-469 K (192-196 °C) [3]

Primary Application Intermediate in the synthesis of phthalocyanines [1] [4]

Crystal Structure Monoclinic, space group P2₁/c [3]

Synthesis and Conversion Workflow
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A key protocol involves converting 4-nitrophthalamide into 4-nitrophthalonitrile, a crucial precursor for

phthalocyanines. The diagram below outlines this synthetic pathway and its role in forming more complex

molecules [4].
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Workflow Stages:

Nitration: Phthalamide is nitrated at the 4-position to yield 4-Nitrophthalamide [4].
Dehydration: 4-Nitrophthalamide undergoes dehydration using thionyl chloride in N,N-

Dimethylformamide (DMF) to form 4-Nitrophthalonitrile [4]. The reported melting point for this
product is 175 °C [4].

Derivatization: The 4-nitrophthalonitrile can be further modified. For example, reaction with
ciprofloxacin in DMF produces a substituted phthalonitrile derivative [4].

Cyclotetramerization: The final phthalonitrile derivative undergoes cyclotetramerization in the
presence of a metal salt (e.g., nickel) to form the target metal phthalocyanine complex [4].

Information Limitations and Suggested Next Steps

A significant challenge is the lack of specific details on reduction byproducts. Here are suggestions to find

the information your technical support center requires:

Consult Specialized Databases: Search platforms like SciFinderⁿ or Reaxys using the CAS
number (13138-53-9) are more likely to contain detailed reaction safety and byproduct information.

Review Broader Context Literature: The synthesis of metal phthalocyanines using this route [4]
suggests that potential issues could arise from incomplete dehydration in step 2 or handling of
thionyl chloride, a highly reactive reagent.
Analyze Structural Analogues: Troubleshooting guides for reactions involving similar nitro-aromatic

compounds or amide functionalities may provide valuable, transferable insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [4-nitrophthalamide byproduct formation reduction]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6585608#4-

nitrophthalamide-byproduct-formation-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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